Cas no 37891-04-6 (2-Thioxo-2,3-dihydropyrido[2,3-d]pyrimidin-4(1H)-one)

2-Thioxo-2,3-dihydropyrido[2,3-d]pyrimidin-4(1H)-one structure
37891-04-6 structure
Product name:2-Thioxo-2,3-dihydropyrido[2,3-d]pyrimidin-4(1H)-one
CAS No:37891-04-6
MF:C7H5N3OS
MW:179.1991
CID:297683
PubChem ID:13228304

2-Thioxo-2,3-dihydropyrido[2,3-d]pyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 2-Thioxo-2,3-dihydropyrido[2,3-d]pyrimidin-4(1H)-one
    • 2-sulfanylidene-1H-pyrido[2,3-d]pyrimidin-4-one
    • Pyrido[2,3-d]pyrimidin-4(1H)-one,2,3-dihydro-2-thioxo
    • Pyrido[2,3-d]pyrimidin-4(1H)-one,2,3-dihydro-2-thioxo-
    • 2,3-d
    • 2-mercapto-pyrido[3,2-e]pyrimidin-4-ol
    • 2-sulfanylpyrido[2,3-d]pyrimidin-4-ol
    • 2-Thioxo-2,3-dihydro-1H-pyrido[2,3-d]pyrimidin-4-on
    • 2-thioxo-2,3-dihydro-1H-pyrido[2,3-d]pyrimidin-4-one
    • 2-thioxo-2,3-dihydropyrido
    • Pyrido<3,2-e>-2-thiouracil
    • pyrimidin-4(1H)-one
    • 37891-04-6
    • 2-thioxopyrido[2,3-d]pyrimidin-4-one
    • 2-MERCAPTOPYRIDO[2,3-D]PYRIMIDIN-4(3H)-ONE
    • AKOS015917158
    • SCHEMBL11781060
    • C91482
    • 2-Thioxo-2,3-dihydropyridio[2,3-d]pyrimidin-4(1H)-one
    • AKOS006285247
    • SCHEMBL7977529
    • 2-Sulfanylidene-2,3-dihydropyrido[2,3-d]pyrimidin-4(1H)-one
    • DTXSID00530236
    • 2-thioxopyrido[2,3-d]pyrimidin-4(1H)-one
    • Inchi: InChI=1S/C7H5N3OS/c11-6-4-2-1-3-8-5(4)9-7(12)10-6/h1-3H,(H2,8,9,10,11,12)
    • InChI Key: NLQLNIRVMDWHJE-UHFFFAOYSA-N
    • SMILES: C1=CC2=C(N=C1)N=C(N=C2O)S

Computed Properties

  • Exact Mass: 179.01500
  • Monoisotopic Mass: 179.01533297g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.1Ų
  • XLogP3: 0.3

Experimental Properties

  • PSA: 93.63000
  • LogP: 0.98070

2-Thioxo-2,3-dihydropyrido[2,3-d]pyrimidin-4(1H)-one Security Information

2-Thioxo-2,3-dihydropyrido[2,3-d]pyrimidin-4(1H)-one Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Thioxo-2,3-dihydropyrido[2,3-d]pyrimidin-4(1H)-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A029181551-1g
2-Thioxo-2,3-dihydropyrido[2,3-d]pyrimidin-4(1H)-one
37891-04-6 95%
1g
$407.68 2023-09-02
Chemenu
CM164776-1g
2-thioxo-2,3-dihydropyrido[2,3-d]pyrimidin-4(1H)-one
37891-04-6 95%
1g
$*** 2023-05-30

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